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Compound of Interest

Compound Name: Silver picrate

Cat. No.: B086978 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Silver picrate is a dangerously explosive and highly sensitive primary explosive.[1]

[2] Its use is extremely hazardous and is not recommended for general laboratory applications.

The following information is provided for historical and informational purposes only and should

not be considered a recommendation for its use. Any handling of silver picrate requires

specialized, expert-level safety precautions and facilities.[1]

Introduction
Silver picrate, the silver salt of picric acid (2,4,6-trinitrophenol), has historically been employed

as a reagent in metathetical reactions.[3] These reactions, also known as double displacement

or salt metathesis reactions, involve the exchange of ions between two reacting salts. In the

context of silver picrate, its primary application has been the synthesis of other metal picrates

and organic picrate esters.[3][4] The driving force for these reactions is typically the formation

of an insoluble silver halide precipitate, which shifts the reaction equilibrium towards the

desired products.[3]

The high energy content of the picrate anion makes its derivatives of interest in the field of

energetic materials.[4][5][6][7] However, the extreme sensitivity of silver picrate to shock,

friction, heat, and drying has severely limited its practical application in modern chemical

synthesis.[1]
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Principle of Metathesis with Silver Picrate
The fundamental principle behind the use of silver picrate in metathetical reactions is the

precipitation of a silver halide (AgX, where X = Cl, Br, I). Silver picrate is soluble in certain

organic solvents, such as diethylene glycol monoethyl ether.[3] When a solution of a metal

halide (M-X) or an organic halide (R-X) is added to a solution of silver picrate, a double

displacement reaction occurs. The insoluble silver halide precipitates out of the solution,

leaving the new metal picrate (M-Picrate) or organic picrate ester (R-Picrate) in the solution.[3]

The general reactions can be represented as:

For metal picrates: AgC₆H₂(NO₂)₃O + MX → MC₆H₂(NO₂)₃O + AgX(s)

For organic picrate esters: AgC₆H₂(NO₂)₃O + RX → RC₆H₂(NO₂)₃O + AgX(s)

Applications
Historically, the primary application of these metathetical reactions was to generate various

picrate salts and esters for study, including those with potential medicinal or antiseptic

properties.[3] Given the energetic nature of the picrate group, this synthetic route was also

relevant to the preparation of novel energetic materials.[4]

Data Presentation: Potential Products of Silver
Picrate Metathesis
Due to the historical nature of this research and the hazards involved, comprehensive

quantitative data such as reaction yields under various conditions are not readily available in

modern literature. The following table summarizes the types of products that can be

synthesized via metathetical reactions with silver picrate, based on historical documentation.

[3]
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Reactant Type
General
Reactant

Example
Reactants

Product Type
Example
Products

Metal Halide MX

Mercuric chloride

(HgCl₂), Calcium

chloride (CaCl₂)

Metal Picrate
Mercuric picrate,

Calcium picrate

Organic Halide RX

Methyl chloride,

Ethyl chloride,

Benzyl chloride

Picrate Ester

Methyl picrate,

Ethyl picrate,

Benzyl picrate

Experimental Protocols (Based on Historical
Methods)
The following protocols are adapted from historical literature and are presented for

informational purposes only.[3] Extreme caution is advised, and these experiments should not

be attempted without a thorough hazard analysis and appropriate safety infrastructure.

5.1. Preparation of a Stock Solution of Silver Picrate

This protocol describes the preparation of a silver picrate solution in diethylene glycol

monoethyl ether, as this solvent was reported to have good solvating power for silver picrate.

[3]

Materials:

Silver picrate (handle with extreme care)

Diethylene glycol monoethyl ether

Glassware (avoid metal spatulas or containers)

Procedure:

In a non-metallic container, carefully measure the desired amount of diethylene glycol

monoethyl ether.
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Slowly and carefully add small portions of silver picrate to the solvent while stirring gently

with a non-metallic stirrer.

Continue stirring until the silver picrate is fully dissolved. The patent suggests that solutions

containing in excess of 1% silver picrate can be prepared.[3]

Store the solution in a light-protected, non-metallic container.

5.2. Metathetical Synthesis of a Metal Picrate (e.g., Calcium Picrate)

Materials:

Silver picrate solution in diethylene glycol monoethyl ether

Calcium chloride solution in diethylene glycol monoethyl ether

Non-metallic reaction vessel

Filtration apparatus

Procedure:

To a stirred solution of silver picrate in diethylene glycol monoethyl ether, slowly add an

equivalent amount of a solution of calcium chloride in the same solvent.[3]

A precipitate of silver chloride will form immediately.

Continue stirring for a specified period to ensure the reaction goes to completion.

Separate the precipitated silver chloride by filtration.

The filtrate contains the dissolved calcium picrate.[3]

The calcium picrate can be isolated by adding water to the solution, causing it to precipitate.

[3]

The resulting crystals can be collected by filtration, washed with cold water, and dried under

controlled, safe conditions.
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5.3. Metathetical Synthesis of an Organic Picrate Ester (e.g., Ethyl Picrate)

Materials:

Silver picrate solution in diethylene glycol monoethyl ether

Ethyl halide (e.g., ethyl bromide or ethyl iodide)

Non-metallic reaction vessel

Filtration apparatus

Procedure:

To a stirred solution of silver picrate in diethylene glycol monoethyl ether, slowly add an

equivalent amount of the ethyl halide.

A precipitate of the corresponding silver halide (AgBr or AgI) will form.

The reaction mixture is stirred to ensure completion.

The precipitated silver halide is removed by filtration.

The filtrate contains the ethyl picrate ester dissolved in the solvent.

Isolation of the ethyl picrate can be achieved by the addition of water to induce precipitation.

[3]
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Caption: General pathway for metathetical reactions involving silver picrate.
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Caption: Experimental workflow for synthesis via silver picrate metathesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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